4-acetyl-3-hydroxy-5-(2-nitrophenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 3-acetyl-4-hydroxy-2-(2-nitrophenyl)-1-phenyl-2H-pyrrol-5-one
• InChI: InChI=1S/C18H14N2O5/c1-11(21)15-16(13-9-5-6-10-14(13)20(24)25)19(18(23)17(15)22)12-7-3-2-4-8-12/h2-10,16,22H,1H3
• InChI Key: CPIOJOZJRHKMMA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=O)N(C1C2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=C3)O
• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol

Description

The compound “4-acetyl-3-hydroxy-5-(2-nitrophenyl)-1-phenyl-1,5-dihydro-2H-pyrrol-2-one” is a chemical substance with a molecular formula of C15H11N3O5S and a molecular weight of 345.33.

Synthesis Analysis

The synthesis of this compound involves the reaction of methyl esters of acylpyruvic acids with a mixture of aromatic aldehyde and 3-picolylamine. The reaction proceeds in dioxane with short-term heating to form 5-aryl-4-acyl-3-hydroxy-1-(3-picolyl)-3-pyrrolin-2-ones.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolin-2-one ring with various substituents. The IR spectra of the compound contain absorption bands of the ketone carbonyl group (1624–1652 cm –1), the lactam carbonyl group (1692–1710 cm –1), and the enol OH group (3096–3200 cm –1).

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily its synthesis reactions. The compound is formed by the reaction of methyl esters of acylpyruvic acids with a mixture of aromatic aldehyde and 3-picolylamine.

Physical and Chemical Properties Analysis

The compound is a colorless crystalline substance soluble in DMSO, DMF, sparingly soluble in acetic acid, dioxane, and alcohol, and insoluble in water. The melting point is 211–213°C (dioxane).

Future Directions

The future directions for this compound could involve further exploration of its biological activity. Given that similar compounds have shown a range of biological activities, it would be of interest to investigate whether this compound has similar or additional biological effects.